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Compound of Interest

Compound Name: Mifepristone-d3

Cat. No.: B15611157

For researchers, scientists, and drug development professionals, ensuring safe handling of
potent compounds like Mifepristone-d3 is paramount. This document provides immediate and
essential safety and logistical information, including detailed operational and disposal plans, to
foster a secure laboratory environment.

Physicochemical and Safety Data

Mifepristone-d3, a deuterated analog of Mifepristone, shares similar physicochemical
properties and handling precautions with its parent compound. Due to its classification as a
potent reproductive toxicant, stringent safety measures are required.[1] The following table
summarizes key quantitative data for Mifepristone-d3.

Property Value Source
Chemical Formula C20H32D3NO2 [2][3]
Molecular Weight 432.61 g/mol [21[4]

No specific OEL has been
Occupational Exposure Limit established.[5][6][7] Handle as S1617]
(OEL) a potent compound with high

containment.
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Experimental Protocol: Safe Handling of
Mifepristone-d3

This protocol outlines the step-by-step procedure for safely handling Mifepristone-d3, from
receipt to disposal, minimizing exposure risk.

1. Engineering Controls and Preparation:

» Ventilation: All handling of Mifepristone-d3 powder should be conducted in a certified
chemical fume hood or a containment device such as a glove box to avoid inhalation of dust.

[7]

o Designated Area: Designate a specific area for handling Mifepristone-d3 to prevent cross-
contamination. This area should be clearly marked.

2. Personal Protective Equipment (PPE):

e Gloves: Wear two pairs of powder-free nitrile gloves that are changed regularly or
immediately upon contamination.[8]

o Lab Coat/Gown: A disposable, low-permeability fabric gown with a solid front, long sleeves,
and tight-fitting cuffs is required.[8]

o Eye Protection: Use tightly fitting safety goggles or a face shield.[9]

» Respiratory Protection: If there is a risk of aerosol generation and engineering controls are
insufficient, a NIOSH-approved respirator should be used.[5]

3. Weighing and Reconstitution:

¢ Weighing: If weighing the solid form, do so within a containment system on a tared weigh
paper or in a disposable container.

o Reconstitution: If preparing a solution, add the solvent slowly to the powder to avoid
aerosolization.

4. Post-Handling Procedures:
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o Decontamination: Decontaminate all surfaces and equipment that have come into contact
with Mifepristone-d3.

» Hand Washing: Wash hands thoroughly with soap and water after removing gloves.[9]
5. Spill Management:
o Evacuation: Evacuate non-essential personnel from the area.

o Containment: For small spills, gently cover with an absorbent material to avoid raising dust.
For larger spills, follow established emergency procedures.

o Cleanup: Wearing appropriate PPE, carefully collect the spilled material and place it in a
sealed container for disposal.

6. Disposal:

» Waste Collection: All disposable materials that have come into contact with Mifepristone-d3,
including gloves, gowns, and cleaning materials, must be collected in a clearly labeled,
sealed hazardous waste container.

» Disposal Method: Dispose of the waste through an approved hazardous waste disposal
service in accordance with local, state, and federal regulations.

Logical Workflow for Safe Handling

The following diagram illustrates the key decision points and procedural flow for the safe
handling of Mifepristone-d3 in a laboratory setting.
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Workflow for Safe Handling of Mifepristone-d3
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Caption: Logical workflow for the safe handling of Mifepristone-d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Handling Protocols for
Mifepristone-d3]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15611157#personal-protective-equipment-for-
handling-mifepristone-d3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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